Cas no 121259-08-3 (2-heptyl-3,6-dihydro-2H-thiopyran)

• Product name: 2-heptyl-3,6-dihydro-2H-thiopyran
• CAS No: 121259-08-3
• MF: C₁₂H₂₂S
• MW: 198.368082523346
• CID: 2617493
• PubChem ID: 14175376

2-heptyl-3,6-dihydro-2H-thiopyran Chemical and Physical Properties

Names and Identifiers

• 2-heptyl-3,6-dihydro-2H-thiopyran
• 2-n-heptyl-3,6-dihydro-2h-thiapyran
• DTXCID70507758
• DTXSID00556976
• 121259-08-3

• Inchi： InChI=1S/C12H22S/c1-2-3-4-5-6-9-12-10-7-8-11-13-12/h7-8,12H,2-6,9-11H2,1H3
• InChI Key： NHOUJKQGWOUQNW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 198.14422188g/mol
• Monoisotopic Mass: 198.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans